orthosiphol O

• Molecular Formula: C38H44O11
• Molecular Weight: 676.7 g/mol
• IUPAC Name: [(2S,3S,4R,4aS,4bS,5R,7R,8aR,9R,10aS)-3,9-diacetyloxy-4-benzoyloxy-7-ethenyl-5,8a-dihydroxy-1,1,4a,7-tetramethyl-8-oxo-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl] benzoate
• InChI: InChI=1S/C38H44O11/c1-8-36(6)20-25(41)29-37(7)26(19-27(46-21(2)39)38(29,45)34(36)44)35(4,5)30(48-32(42)23-15-11-9-12-16-23)28(47-22(3)40)31(37)49-33(43)24-17-13-10-14-18-24/h8-18,25-31,41,45H,1,19-20H2,2-7H3/t25-,26+,27-,28+,29-,30-,31+,36+,37+,38+/m1/s1
• InChI Key: MTXOFPKHBDQARM-OFUWLHILSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@@H]2[C@@]([C@@H]3[C@@]1(C(=O)[C@@](C[C@H]3O)(C)C=C)O)([C@H]([C@H]([C@H](C2(C)C)OC(=O)C4=CC=CC=C4)OC(=O)C)OC(=O)C5=CC=CC=C5)C
• Canonical SMILES: CC(=O)OC1CC2C(C(C(C(C2(C3C1(C(=O)C(CC3O)(C)C=C)O)C)OC(=O)C4=CC=CC=C4)OC(=O)C)OC(=O)C5=CC=CC=C5)(C)C
• synonyms: orthosiphol O

Description

orthosiphol O is a natural product found in Orthosiphon and Orthosiphon aristatus with data available.

Scientific Research Applications

1. Inflammatory and Antiproliferative Properties

Orthosiphol O, found in the leaves of Orthosiphon stamineus, has shown potent inhibitory activity against TPA-induced inflammation in mouse ears, suggesting anti-inflammatory properties (Masuda et al., 1992). Additionally, orthosiphol O and related compounds have demonstrated mild antiproliferative activities against colon 26-L5 carcinoma and human HT-1080 fibrosarcoma cell lines, indicating potential antitumor applications (Awale et al., 2002).

2. Nitric Oxide Inhibitory Effects

Isopimarane-type diterpenes, including orthosiphols like orthosiphol O, have been found to significantly inhibit nitric oxide production in macrophage-like cells. This property is crucial in the context of inflammation and related pathologies, offering a pathway for the development of anti-inflammatory drugs (Awale et al., 2003).

3. Allelopathic Effects

Orthosiphol N, a compound closely related to orthosiphol O, has shown allelopathic properties. It inhibited root and hypocotyl growth of certain seedlings, suggesting a potential role in plant growth regulation or as a natural herbicide (Kato‐Noguchi et al., 2013).

4. Metabolic Profiling and Nephroprotective Effects

Orthosiphon stamineus, the source of orthosiphol O, has been used in studies for nephroprotective effects against cisplatin-induced nephrotoxicity. This research expands the understanding of the metabolic impacts of this herb and its constituents, including orthosiphol O, on kidney health (Pariyani et al., 2017).

5. Prophylactic Effects in Nephrolithiasis

Extracts from Orthosiphon stamineus have demonstrated prophylactic effects against calcium oxalate nephrolithiasis in rats. While the specific role of orthosiphol O in this context is not detailed, the overall therapeutic potential of the plant's constituents, including orthosiphol O, is highlighted (Zhong et al., 2012).

6. Hypoglycemic Effect via α-Glucosidase Inhibition

Orthosiphon aristatus, containing orthosiphol A, a compound structurally similar to orthosiphol O, has been associated with hypoglycemic effects, particularly through α-glucosidase inhibition. This suggests a potential application in diabetes management (Damsud et al., 2014).

7. Anticancer Applications

Orthosiphon stamineus extracts, which may include orthosiphol O, have shown marked antitumor activity in models of human colon tumor. This suggests a potential role in cancer therapeutics (Al-Suede et al., 2014).